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Compound of Interest

Compound Name: BMS-604992 dihydrochloride

Cat. No.: B12425918

Disclaimer: A specific Safety Data Sheet (SDS) for BMS-604992 dihydrochloride was not
publicly available at the time of this writing. The following guidance is based on the safety
profiles of other dihydrochloride salts and general best practices for handling potent,
uncharacterized research chemicals. Researchers must perform their own risk assessment and
consult with their institution's Environmental Health and Safety (EHS) department before
handling this compound.

Immediate Safety and Hazard Information

BMS-604992 dihydrochloride should be handled as a hazardous compound. Based on data
from similar dihydrochloride salts, it may be harmful if swallowed, toxic in contact with skin,
cause severe skin burns and eye damage, and potentially be fatal if inhaled.[1] All work should
be conducted in a designated area, such as a certified chemical fume hood, to minimize
exposure.[1][2]

Hazard Identification:
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Hazard Statement Classification Precautionary Action

Do not eat, drink, or smoke

when using this product. Wash

Acute Toxicity, Oral Harmful
hands thoroughly after
handling.[1]
Avoid contact with skin. Wear
Acute Toxicity, Dermal Toxic protective gloves and clothing.
[1]
Wear protective gloves,
Skin Corrosion/Irritation Causes severe burns clothing, and face protection.
[1]
o ) Wear eye and face protection.
Eye Damage/Irritation Causes serious eye damage 0]
Work in a well-ventilated area
Acute Toxicity, Inhalation Potentially Fatal or under a chemical fume

hood. Do not breathe dust.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure personnel safety. The following table
outlines the minimum required PPE for handling BMS-604992 dihydrochloride.
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PPE Category

Specification

Purpose

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 for powders, or a
full-face respirator for higher-

risk tasks)

To prevent inhalation of the

compound, which may be fatal.

[1]

Hand Protection

Double-gloving with chemically

resistant gloves (e.g., nitrile)

To prevent skin contact.
Gloves must be inspected
before use and changed

frequently.

Eye and Face Protection

Safety glasses with side

shields or a full-face shield

To protect eyes from splashes
and dust.[1][3]

Body Protection

A fully buttoned lab coat,
chemical-resistant apron, or

disposable coveralls

To protect skin and personal

clothing from contamination.[1]

[3]

Foot Protection

Closed-toe shoes

To protect feet from spills.

Operational and Handling Plan

Receiving and Storage:

» Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area.[1]

[4]

o Keep locked up or in an area accessible only to authorized personnel.[1]

Weighing and Aliquoting:

» Perform all manipulations within a certified chemical fume hood or a glove box.

» Before weighing, decontaminate the work surface.

¢ Use dedicated spatulas and weighing boats.
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» Handle the solid compound carefully to avoid generating dust.[1]
o Close the primary container immediately after use.

Dissolution:

e Add the solvent to the weighed compound slowly.

 If necessary, use a vortex mixer or sonicator to aid dissolution, ensuring the container
remains sealed.

Emergency Procedures
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Emergency Situation

Procedural Steps

Skin Contact

1. Immediately remove all contaminated
clothing. 2. Rinse the affected skin area with
copious amounts of water for at least 15

minutes. 3. Seek immediate medical attention.

[1]2]

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids. 2. Remove contact
lenses if present and easy to do. 3. Seek

immediate medical attention.[1]

Inhalation

1. Move the individual to fresh air. 2. If breathing
is difficult or has stopped, provide artificial
respiration. 3. Seek immediate medical
attention.[1][2]

Ingestion

1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.[1]

[2]

Spill

1. Evacuate the area and restrict access. 2.
Wear appropriate PPE, including respiratory
protection. 3. Cover the spill with an inert
absorbent material. 4. Carefully sweep or scoop
up the material and place it into a sealed,
labeled container for disposal. 5. Clean the spill

area with a suitable decontaminating agent.

Disposal Plan

All waste contaminated with BMS-604992 dihydrochloride, including empty containers,

disposable PPE, and cleaning materials, must be treated as hazardous waste.

o Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.
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o Dispose of the waste through your institution's EHS-approved hazardous waste disposal

program.
» Do not dispose of this chemical down the drain or in the regular trash.[2]

Visualized Workflows

The following diagrams illustrate key procedural workflows for handling BMS-604992
dihydrochloride.

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Prepare Designated Work Area gmm g Weigh Compound in Fume Hood Dissolve Compound gmmeg Decontaminate Work Area Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for handling BMS-604992 dihydrochloride.
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Caption: Step-by-step spill response plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for BMS-
604992 Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425918#personal-protective-equipment-for-
handling-bms-604992-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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